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Compound of Interest

Compound Name: Methyl isoquinoline-7-carboxylate

CAS No.: 178262-31-2

Cat. No.: B065334

Get Quote

Technical Guide: Methyl Isoquinoline-7-
Carboxylate
A Versatile Scaffold for Kinase Inhibitor and
Oncological Drug Design[1]
Executive Summary
Methyl isoquinoline-7-carboxylate (CAS: 178262-31-2) is a critical heterocyclic building block

in modern drug discovery.[1] Unlike its more common C1- or C3-substituted counterparts, the

C7-substituted isoquinoline scaffold offers a unique vector for extending molecular interactions

into specific protein binding pockets, particularly within the ATP-binding sites of kinases (e.g.,

ROCK, PKA) and the allosteric sites of epigenetic modulators (e.g., WDR5). This guide

provides a rigorous analysis of its synthesis, reactivity profile, and application in high-value

pharmaceutical intermediates.
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Part 1: Chemical Identity & Physicochemical Profile[1][2]
[3][4][5]

Property Specification

IUPAC Name Methyl isoquinoline-7-carboxylate

CAS Number 178262-31-2

Molecular Formula C₁₁H₉NO₂

Molecular Weight 187.20 g/mol

Appearance White to off-white crystalline solid

Melting Point 100–102 °C

Solubility
Soluble in DCM, MeOH, DMSO; sparingly

soluble in water

pKa (Predicted) ~4.4 (Pyridyl nitrogen)

Structural Insight: The molecule features a fused benzene and pyridine ring system

(isoquinoline).[2] The ester functionality at the C7 position is electronically coupled to the

aromatic system but is sufficiently distal from the basic nitrogen to allow for independent

functionalization. The C7 position is strategically important because it often points towards the

solvent-exposed region in kinase active sites, allowing for the attachment of solubilizing groups

without disrupting the hinge-binding motif of the isoquinoline core.

Part 2: Validated Synthetic Protocols
The most robust, field-proven method for synthesizing Methyl isoquinoline-7-carboxylate is

Palladium-Catalyzed Carbonylation.[1] While classical condensation methods (e.g., Pomeranz-

Fritsch) can construct the ring, they often suffer from regioselectivity issues regarding the 7-

position. The carbonylation route ensures regiospecificity by starting from the commercially

available 7-bromoisoquinoline.[1]

Protocol A: Palladium-Catalyzed Alkoxycarbonylation
Source Grounding: WO2021013978A1 (Radiopharmaceuticals) & General Heck Carbonylation

Standards.[1]
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Reaction Logic: This reaction utilizes a Pd(II) precatalyst that undergoes reduction to Pd(0) in

situ. The Pd(0) inserts into the C-Br bond (oxidative addition), coordinates CO, and undergoes

nucleophilic attack by methanol to form the ester.

Materials:

Substrate: 7-Bromoisoquinoline (1.0 eq)

Catalyst: Pd(dppf)Cl₂ (10 mol%) [1,1'-Bis(diphenylphosphino)ferrocene][1]

Base: Triethylamine (Et₃N) (2.0 eq)[1]

Solvent: Anhydrous Methanol (0.2 M concentration)

Reagent: Carbon Monoxide (CO) gas[1]

Step-by-Step Workflow:

Setup: Charge a high-pressure stainless steel autoclave (Parr reactor) with 7-

bromoisoquinoline, Pd(dppf)Cl₂, and anhydrous methanol.

Activation: Add triethylamine. The base is critical to neutralize the HBr generated during the

catalytic cycle.

Pressurization: Purge the vessel with N₂ (3x) to remove oxygen, then pressurize with CO to

50 psi (3.5 bar). Safety Note: CO is highly toxic; perform in a well-ventilated fume hood with

CO detectors.[1]

Reaction: Heat the mixture to 70°C with vigorous stirring (800 rpm) for 16 hours.

Workup: Cool to room temperature and vent the CO carefully. Filter the mixture through a

pad of Celite to remove palladium black.

Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash

column chromatography (SiO₂; Gradient: 0–40% Ethyl Acetate in Hexanes).

Yield: Expect 85–95% yield of a white solid.
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Visualization of Synthetic Logic
The following diagram illustrates the retrosynthetic logic and the forward carbonylation

pathway.
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(Commercially Available)

Pd-Complex
(Oxidative Addition)

Pd(dppf)Cl2
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- HBr (Et3N trap)

Click to download full resolution via product page

Caption: Pd-catalyzed carbonylation mechanism ensuring regiospecific installation of the C7-

ester.

Part 3: Reactivity & Functionalization[1][4][8]
Once synthesized, Methyl isoquinoline-7-carboxylate serves as a divergent intermediate.[1]

The ester can be manipulated, or the ring can be further substituted.[3]

1. Electrophilic Aromatic Substitution (Bromination)
To access more complex scaffolds (e.g., for WDR5 inhibitors), one often needs to functionalize

the C4 position.

Reagents: N-Bromosuccinimide (NBS), H₂SO₄ or AcOH.

Conditions: 60–100°C.

Outcome: Bromination occurs preferentially at the C4 position of the isoquinoline ring due to

the electronic directing effects of the nitrogen atom (deactivating positions 1 and 3) and the

fused ring system.

Application: The resulting 4-bromo-7-ester allows for cross-coupling (Suzuki/Sonogashira) at

C4 while retaining the C7 ester for later amidation.[1]

2. Ester Manipulation
Hydrolysis: LiOH/THF/H₂O → Isoquinoline-7-carboxylic acid.[1] (Precursor for amide

coupling).
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Reduction: LiAlH₄ or LiBH₄ → (Isoquinolin-7-yl)methanol. (Precursor for benzylic ethers or

amines).

Hydrazinolysis: Hydrazine hydrate/EtOH → Acyl hydrazide. (Precursor for ROCK inhibitor

pharmacophores).[4]
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Caption: Divergent synthesis pathways from the C7-ester scaffold.

Part 4: Medicinal Chemistry Applications[1][4][8][9][10]
[11][12]
1. ROCK (Rho-associated Protein Kinase) Inhibitors
The isoquinoline core is the pharmacophore of Fasudil, a clinically approved ROCK inhibitor.[4]

[3] Fasudil binds to the ATP pocket via the isoquinoline nitrogen (H-bond acceptor) and the C1-

hydrogen (H-bond donor to the hinge region).[1]

Role of C7-Carboxylate: Researchers utilize the C7 position to attach "tail" moieties that

extend out of the ATP pocket. Converting the methyl ester to an N-sulfonylhydrazone or an

amide creates derivatives with improved potency and isoform selectivity (ROCK1 vs.

ROCK2) compared to Fasudil.[1]

Mechanism: The C7-substituent can engage residues in the solvent-exposed front pocket,

modulating solubility and pharmacokinetic properties.[1]

2. WDR5 and Hippo Pathway Inhibitors
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Recent patent literature (e.g., WO2021026672) highlights the use of this scaffold in degrading

or inhibiting WDR5 (WD Repeat Domain 5), a protein involved in chromatin regulation.

Strategy: The isoquinoline ring serves as a rigid linker. The C7-ester is often hydrolyzed and

coupled to piperazine or spirocyclic amines to generate high-affinity ligands that disrupt

protein-protein interactions.[1]

Part 5: Analytical Characterization[1][3]
To validate the integrity of Methyl isoquinoline-7-carboxylate, the following analytical

signatures should be observed.

1. ¹H NMR (400 MHz, CDCl₃) - Predicted/Typical:

δ 9.30 (s, 1H): H1 proton (Most deshielded, adjacent to Nitrogen).

δ 8.70 (s, 1H): H8 proton (Deshielded by adjacent C7-carbonyl).[1]

δ 8.60 (d, 1H): H3 proton.

δ 8.00 (d, 1H): H6 proton.

δ 7.90 (d, 1H): H5 proton.

δ 7.70 (d, 1H): H4 proton.

δ 4.00 (s, 3H): O-CH₃ (Methyl ester singlet).[1]

2. LC-MS:

Ionization: ESI (+)

Observed Mass: [M+H]⁺ = 188.07 m/z.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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